2-{[(2-Chloro-1,3-thiazol-5-yl)methyl]sulfanyl}-4-(2-thienyl)pyrimidine

• IUPAC Name: 2-chloro-5-[(4-thiophen-2-ylpyrimidin-2-yl)sulfanylmethyl]-1,3-thiazole
• InChI: InChI=1S/C12H8ClN3S3/c13-11-15-6-8(19-11)7-18-12-14-4-3-9(16-12)10-2-1-5-17-10/h1-6H,7H2
• InChI Key: OEQJVDFTXNWKPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=NC=C2)SCC3=CN=C(S3)Cl
• Molecular Formula: C12H8ClN3S3
• Molecular Weight: 325.9 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

Thiazoles can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Activity

Thiazoles, including our compound, have been investigated for their antimicrobial properties. Notably, sulfathiazole—an antimicrobial drug—contains a thiazole ring. .

Anti-Inflammatory and Analgesic Effects

The presence of thiazolidinone rings in certain compounds contributes to anti-inflammatory and analgesic activity. .

Antiviral Potential

Thiazoles have been studied as potential antiviral agents. While specific data on our compound are limited, its thiazole moiety suggests it may exhibit antiviral properties. .

Antitumor and Cytotoxic Activity

Thiazoles play a role in antitumor and cytotoxic therapies. For instance, a synthesized compound with a thiazole ring showed potent effects against prostate cancer cells. .

Biocides and Fungicides

Thiazoles serve as parent materials for various chemical compounds, including biocides and fungicides. .

Chemical Reaction Accelerators

Thiazoles find applications as accelerators in chemical reactions. .

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a way that induces their biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence how the compound interacts with its targets.

Biochemical Pathways

Thiazole derivatives are known to affect various biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s worth noting that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could potentially influence the compound’s action in different environments.